Cas no 2227820-27-9 ((2R)-2-2-(thiophen-3-yl)ethyloxirane)

• Product Name: (2R)-2-2-(thiophen-3-yl)ethyloxirane
• CAS No: 2227820-27-9
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5868080
• PubChem ID: 165691958
• Update Time: 2025-10-07

(2R)-2-2-(thiophen-3-yl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-(thiophen-3-yl)ethyloxirane
• EN300-1781926
• 2227820-27-9
• (2R)-2-[2-(thiophen-3-yl)ethyl]oxirane

• Inchi： 1S/C8H10OS/c1(2-8-5-9-8)7-3-4-10-6-7/h3-4,6,8H,1-2,5H2/t8-/m1/s1
• InChI Key： JEEYPNISWDBMKC-MRVPVSSYSA-N
• SMILES： S1C=CC(=C1)CC[C@@H]1CO1

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.8Ų

Additional information on (2R)-2-2-(thiophen-3-yl)ethyloxirane

Introduction to (2R)-2-2-(thiophen-3-yl)ethyloxirane and Its Significance in Modern Chemical Research

Compound with the CAS number 2227820-27-9 is a highly intriguing molecule known by the product name (2R)-2-2-(thiophen-3-yl)ethyloxirane. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of a thiophene ring and an epoxide functional group makes it a versatile intermediate in the synthesis of various bioactive molecules. In this article, we delve into the compound's characteristics, its synthesis, and its emerging role in cutting-edge research.

The molecular structure of (2R)-2-2-(thiophen-3-yl)ethyloxirane consists of a chiral center at the 2-position, which is crucial for its stereochemical properties. The thiophene ring, a five-membered heterocycle containing sulfur, contributes to the molecule's aromaticity and electronic properties. This feature makes it an attractive scaffold for designing molecules with specific interactions with biological targets. The epoxide group, on the other hand, is a reactive site that can undergo various transformations, including ring-opening reactions, which are pivotal in drug development.

In recent years, there has been a surge in research focused on developing novel chiral epoxides as intermediates in pharmaceutical synthesis. These compounds are particularly valuable in the creation of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (2R)-2-2-(thiophen-3-yl)ethyloxirane makes it a promising candidate for such applications. Researchers have been exploring its use in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and viral infections.

The synthesis of (2R)-2-2-(thiophen-3-yl)ethyloxirane involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of thiophene derivatives with chiral epoxide precursors under controlled conditions. Advances in catalytic methods have significantly improved the efficiency of these reactions, making it feasible to produce large quantities of the compound for research purposes. Additionally, green chemistry principles have been increasingly applied to these synthetic routes to minimize environmental impact.

Recent studies have highlighted the potential of (2R)-2-2-(thiophen-3-yl)ethyloxirane in developing novel therapeutic agents. For instance, researchers have demonstrated its utility in creating small-molecule inhibitors that target specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies, indicating their potential as lead compounds for new drugs. The ability to modify the thiophene ring and the epoxide group allows for fine-tuning of molecular properties, enabling the design of compounds with enhanced binding affinity and selectivity.

The role of computational chemistry in understanding the behavior of (2R)-2-2-(thiophen-3-yl)ethyloxirane cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing drug candidates. Furthermore, machine learning algorithms have been used to identify new synthetic pathways and predict the outcomes of chemical reactions, accelerating the discovery process.

In conclusion, (2R)-2-2-(thiophen-3-yl)ethyloxirane (CAS number 2227820-27-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.